Cas no 2726-50-3 (Ethanone,1-[6-hydroxy-2-(4-hydroxyphenyl)-3-benzofuranyl]-)

• Product Name: Ethanone,1-[6-hydroxy-2-(4-hydroxyphenyl)-3-benzofuranyl]-
• CAS No: 2726-50-3
• MF: C₁₆H₁₂O₄
• MW: 268.264084815979
• CID: 281559
• PubChem ID: 256732
• Update Time: 2025-04-19

Ethanone,1-[6-hydroxy-2-(4-hydroxyphenyl)-3-benzofuranyl]- Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-[6-hydroxy-2-(4-hydroxyphenyl)-3-benzofuranyl]-
• 1-[6-hydroxy-2-(4-hydroxyphenyl)-1-benzofuran-3-yl]ethanone
• 1-(6-Hydroxy-2-(4-hydroxyphenyl)-1-benzofuran-3-yl)ethanone
• 6-Hydroxy-2-(4-hydroxyphenyl)-3-benzofuranyl methyl ketone
• AC1L5V96
• AC1Q5D9F
• AR-1H1835
• C15110
• CTK4F9374
• NSC84036
• 2726-50-3
• NSC 84036
• KETONE, 6-HYDROXY-2-(P-HYDROXYPHENYL)-3-BENZOFURANYL METHYL
• ETHANONE, 1-(6-HYDROXY-2-(4-HYDROXYPHENYL)-3-BENZOFURANYL)-
• YJP146PXQT
• CHEBI:79629
• DTXSID90181711
• NSC-84036
• Q27148751
• 1-[6-hydroxy-2-(4-hydroxyphenyl)benzofuran-3-yl]ethanone
• UNII-YJP146PXQT
• 1-(6-hydroxy-2-(4-hydroxyphenyl)benzofuran-3-yl)ethanone

• Inchi： 1S/C16H12O4/c1-9(17)15-13-7-6-12(19)8-14(13)20-16(15)10-2-4-11(18)5-3-10/h2-8,18-19H,1H3
• InChI Key： PMGWXIYBUNWUGY-UHFFFAOYSA-N
• SMILES： O1C2C=C(C=CC=2C(C(C)=O)=C1C1C=CC(=CC=1)O)O

Computed Properties

• Exact Mass: 268.07356
• Monoisotopic Mass: 268.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 70.67
• LogP: 3.71360

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids 2-arylbenzofuran flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides 2-arylbenzofuran flavonoids